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Compound of Interest

Compound Name: 4-Hydroxyphenylacetic acid-d6

Cat. No.: B12413197 Get Quote

CAS Number: 100287-06-7

This technical guide provides an in-depth overview of 4-Hydroxyphenylacetic acid-d6 (4-

HPA-d6), a deuterated analog of 4-Hydroxyphenylacetic acid (4-HPA). It is intended for

researchers, scientists, and drug development professionals who utilize stable isotope-labeled

compounds as internal standards in quantitative analyses. This document covers the

compound's properties, a detailed experimental protocol for its use in bioanalytical methods,

and relevant metabolic pathways.

Core Compound Data
4-Hydroxyphenylacetic acid-d6 is a reliable internal standard for mass spectrometry-based

quantification of 4-Hydroxyphenylacetic acid. Its physical and chemical properties are

summarized below.
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Property Value Reference

CAS Number 100287-06-7 N/A

Synonyms

(4-Hydroxyphenyl-2,3,5,6-

d4)acetic-2,2-d2 Acid, 4-

Hydroxybenzeneacetic-d6 Acid

N/A

Molecular Formula C₈H₂D₆O₃ N/A

Molecular Weight 158.19 g/mol N/A

Isotopic Enrichment ≥98% N/A

Appearance White to off-white solid N/A

Spectroscopic and Analytical Data
While detailed spectroscopic data for the deuterated compound is not readily available in the

public domain, the following table provides data for the non-deuterated form, 4-

Hydroxyphenylacetic acid (CAS: 156-38-7), for comparative purposes. The mass spectrum of

the deuterated compound will show a mass shift corresponding to the number of deuterium

atoms.

Spectroscopic Data (for 4-
Hydroxyphenylacetic acid)

Details

¹H NMR (400 MHz, DMSO-d6)
δ 9.30 (s, 1H), 7.05 (d, J=8.4 Hz, 2H), 6.68 (d,

J=8.4 Hz, 2H), 3.40 (s, 2H)

¹³C NMR (100 MHz, DMSO-d6) δ 173.5, 156.1, 130.3, 125.6, 115.1, 40.1

Mass Spectrometry (EI) m/z 152 (M+), 107, 77

Experimental Protocol: Quantification of 4-
Hydroxyphenylacetic Acid in Human Plasma using
UPLC-MS/MS
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The following is an adapted protocol for the quantification of 4-Hydroxyphenylacetic acid in

human plasma using 4-Hydroxyphenylacetic acid-d6 as an internal standard. This protocol is

based on established methods for similar analytes.

Materials and Reagents
4-Hydroxyphenylacetic acid (analytical standard)

4-Hydroxyphenylacetic acid-d6 (internal standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water

Human plasma (K2-EDTA)

Preparation of Solutions
Stock Solutions (1 mg/mL): Separately weigh and dissolve 4-Hydroxyphenylacetic acid and

4-Hydroxyphenylacetic acid-d6 in methanol.

Working Standard Solutions: Serially dilute the 4-Hydroxyphenylacetic acid stock solution

with 50% methanol/water to prepare a series of calibration standards.

Internal Standard Working Solution (100 ng/mL): Dilute the 4-Hydroxyphenylacetic acid-d6
stock solution with 50% methanol/water.

Sample Preparation
To 100 µL of human plasma, add 25 µL of the internal standard working solution (100 ng/mL

4-HPA-d6).

For calibration curve samples, add 25 µL of the appropriate 4-HPA working standard

solution. For unknown samples, add 25 µL of 50% methanol/water.
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Vortex the samples for 30 seconds.

Add 400 µL of cold acetonitrile to precipitate proteins.

Vortex for 1 minute, then centrifuge at 13,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase (95:5 Water:Acetonitrile with 0.1%

Formic Acid).

Inject 5 µL into the UPLC-MS/MS system.

UPLC-MS/MS Conditions
Parameter Condition

UPLC System Waters ACQUITY UPLC or equivalent

Column C18 column (e.g., 2.1 x 50 mm, 1.7 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient
Start with 5% B, ramp to 95% B over 5 min, hold

for 1 min, return to 5% B and re-equilibrate

Flow Rate 0.4 mL/min

Column Temperature 40°C

Mass Spectrometer
Triple quadrupole mass spectrometer with

electrospray ionization (ESI)

Ionization Mode Negative

MRM Transitions
4-HPA: 151.0 -> 107.0; 4-HPA-d6: 157.0 ->

113.0

Collision Energy Optimized for each transition
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Signaling and Metabolic Pathways
Metabolic Pathway of 4-Hydroxyphenylacetic Acid
4-Hydroxyphenylacetic acid is a metabolite derived from the amino acid tyrosine. It is also

produced by gut microbiota from dietary polyphenols. The following diagram illustrates its

primary metabolic pathway.
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To cite this document: BenchChem. [4-Hydroxyphenylacetic acid-d6: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12413197#4-hydroxyphenylacetic-acid-d6-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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